Cas no 174666-21-8 (Benzoic acid, 4-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester)

• Product Name: Benzoic acid, 4-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester
• CAS No: 174666-21-8
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 1360399
• PubChem ID: 60482321
• Update Time: 2025-04-20

Benzoic acid, 4-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester
• methyl 4-(2-tert-butoxy-2-oxoethoxy)benzoate
• methyl 4-(2-(tert-butoxy)-2-oxoethoxy)benzoate
• D85766
• 174666-21-8
• DA-09254
• DLMKKGOJPRLTLE-UHFFFAOYSA-N
• methyl 4-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethoxy]benzoate
• AKOS008715897
• SCHEMBL5350412
• WS-00333
• 4-tert-Butoxycarbonylmethoxy-benzoic acid methyl ester
• methyl 4-[2-(tert-butoxy)-2-oxoethoxy]benzoate

• Inchi： 1S/C14H18O5/c1-14(2,3)19-12(15)9-18-11-7-5-10(6-8-11)13(16)17-4/h5-8H,9H2,1-4H3
• InChI Key： DLMKKGOJPRLTLE-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC(C(=O)OC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.11544
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives